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Compound of Interest

Compound Name:
2-cyano-N-(4-

nitrophenyl)acetamide

Cat. No.: B3018879 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2-cyano-N-(4-
nitrophenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of 2-
cyano-N-(4-nitrophenyl)acetamide. The information is compiled from various scientific

sources and is intended to serve as a valuable resource for researchers and professionals in

the fields of chemistry and drug development. This document summarizes key physicochemical

properties, spectral data, a plausible synthesis protocol, and an exploration of its potential

biological activities.

Chemical and Physical Properties
2-cyano-N-(4-nitrophenyl)acetamide is a yellow crystalline solid. It is largely insoluble in

water but demonstrates solubility in several organic solvents, including ethanol,

dimethylformamide (DMF), and dichloromethane. The core chemical and physical properties

are summarized in the table below.
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Property Value Source(s)

IUPAC Name
2-cyano-N-(4-

nitrophenyl)acetamide
[1]

CAS Number 22208-39-5

Molecular Formula C₉H₇N₃O₃ [1]

Molecular Weight 205.17 g/mol [1]

Appearance Yellow crystalline solid

Melting Point 160-162 °C

Solubility

Insoluble in water; Soluble in

ethanol, DMF,

dichloromethane

XLogP3 (Computed) 2.1 [1]

Spectral Data
Detailed spectral data for 2-cyano-N-(4-nitrophenyl)acetamide is not readily available in the

public domain. However, spectral information for a closely related isomer, N-(4-Cyano-2-

nitrophenyl)acetamide, provides valuable insights into the expected spectral characteristics.

Spectrum
Data for Isomer: N-(4-
Cyano-2-
nitrophenyl)acetamide

Source

¹H NMR (400 MHz, CDCl₃)

δ 10.55 (s, 1H), 9.03 (d, J =

8.9 Hz, 1H), 8.55 (d, J = 1.6

Hz, 1H), 7.87 (m, 1H), 2.35 (s,

3H)

[2]

¹³C NMR (100 MHz, CDCl₃)

δ 169.1, 142.3, 138.38,

135.35, 130.13, 122.66,

116.52, 106.78, 25.74

[2]
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Note: The provided NMR data is for an isomer and should be used as a reference for the

characterization of 2-cyano-N-(4-nitrophenyl)acetamide. Experimental verification is crucial.

Synthesis and Characterization
The synthesis of 2-cyano-N-(4-nitrophenyl)acetamide is generally achieved through the

condensation of a substituted aniline with a cyanoacetic acid derivative.[3] A plausible

experimental workflow is outlined below.

Experimental Synthesis Protocol (Representative)
This protocol is a representative procedure based on general methods for the synthesis of

similar compounds and requires experimental optimization.

Reaction: 4-nitroaniline + Ethyl Cyanoacetate → 2-cyano-N-(4-nitrophenyl)acetamide

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 1 equivalent of 4-nitroaniline in a suitable solvent such as toluene or

xylene.

Addition of Reagent: Add 1.1 equivalents of ethyl cyanoacetate to the solution.

Catalyst: Add a catalytic amount of a dehydrating agent or a Lewis acid (e.g., p-

toluenesulfonic acid) to the mixture.

Reaction Conditions: Heat the reaction mixture to reflux and monitor the reaction progress

using thin-layer chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. The product may

precipitate out of the solution. If so, collect the solid by filtration. If not, remove the solvent

under reduced pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water, to yield the final product.

Characterization Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3018879?utm_src=pdf-body
https://www.benchchem.com/product/b3018879?utm_src=pdf-body
https://www.researchgate.net/publication/271870828_Cyanoacetamide_Derivatives_as_Synthons_in_Heterocyclic_Synthesis
https://www.benchchem.com/product/b3018879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3018879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Magnetic Resonance (NMR) Spectroscopy: Prepare a sample by dissolving a small

amount of the purified product in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Record ¹H

and ¹³C NMR spectra to confirm the chemical structure.

Infrared (IR) Spectroscopy: Obtain the IR spectrum of the solid product using a KBr pellet or

as a mull to identify characteristic functional group vibrations (e.g., C≡N, C=O, N-H, NO₂).

Mass Spectrometry (MS): Analyze the sample using a suitable mass spectrometry technique

(e.g., ESI-MS) to determine the molecular weight and confirm the molecular formula.

Experimental Workflow Diagram
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Caption: General experimental workflow for the synthesis and characterization of 2-cyano-N-
(4-nitrophenyl)acetamide.

Biological Activity and Potential Mechanism of
Action
While specific studies on the biological activity of 2-cyano-N-(4-nitrophenyl)acetamide are

limited, the broader class of cyanoacetamide derivatives has been reported to exhibit
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antimicrobial properties.

Antimicrobial Potential
Research on related compounds, such as 2-chloro-N-(4-fluoro-3-nitrophenyl)acetamide, has

demonstrated antibacterial activity against pathogens like Klebsiella pneumoniae.[4] The

proposed mechanism of action for this analog involves the inhibition of penicillin-binding

proteins (PBPs), which are crucial enzymes in bacterial cell wall synthesis.[4] Inhibition of PBPs

leads to defects in the cell wall, ultimately causing cell lysis and bacterial death.[4]

Hypothetical Signaling Pathway
Based on the potential mechanism of action of related compounds, a hypothetical pathway for

the antimicrobial activity of 2-cyano-N-(4-nitrophenyl)acetamide can be proposed.
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Caption: Hypothetical mechanism of antimicrobial action for 2-cyano-N-(4-
nitrophenyl)acetamide.

Safety Information
2-cyano-N-(4-nitrophenyl)acetamide is a combustible solid, and its dust may form flammable

or explosive mixtures with air. It is recommended to handle this compound with appropriate

personal protective equipment to avoid skin contact and inhalation. It should be stored away

from oxidizing agents and heat sources.

Conclusion
2-cyano-N-(4-nitrophenyl)acetamide is a compound with potential applications in the

pharmaceutical and agrochemical industries as an intermediate. While its basic

physicochemical properties are known, there is a need for more in-depth research to fully

characterize its spectral properties, optimize its synthesis, and elucidate its specific biological

mechanisms of action. The information provided in this guide serves as a foundational resource

for future research and development involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-cyano-N-(4-nitrophenyl)acetamide chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3018879#2-cyano-n-4-nitrophenyl-acetamide-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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